Cas no 2034615-00-2 (2-(4-ethoxyphenyl)-N-[[1-(5-fluoropyrimidin-2-yl)piperidin-4-yl]methyl]acetamide)

• Product Name: 2-(4-ethoxyphenyl)-N-[[1-(5-fluoropyrimidin-2-yl)piperidin-4-yl]methyl]acetamide
• CAS No: 2034615-00-2
• MF: C₂₀H₂₅FN₄O₂
• MW: 372.436507940292
• CID: 6394639
• PubChem ID: 91814090
• Update Time: 2025-05-23

2-(4-ethoxyphenyl)-N-[[1-(5-fluoropyrimidin-2-yl)piperidin-4-yl]methyl]acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-ethoxyphenyl)-N-[[1-(5-fluoropyrimidin-2-yl)piperidin-4-yl]methyl]acetamide
• 2034615-00-2
• 2-(4-ethoxyphenyl)-N-{[1-(5-fluoropyrimidin-2-yl)piperidin-4-yl]methyl}acetamide
• 2-(4-ethoxyphenyl)-N-((1-(5-fluoropyrimidin-2-yl)piperidin-4-yl)methyl)acetamide
• F6454-1149
• AKOS026688478

• Inchi： 1S/C20H25FN4O2/c1-2-27-18-5-3-15(4-6-18)11-19(26)22-12-16-7-9-25(10-8-16)20-23-13-17(21)14-24-20/h3-6,13-14,16H,2,7-12H2,1H3,(H,22,26)
• InChI Key： GAQTUOPXWTYPPH-UHFFFAOYSA-N
• SMILES： C(NCC1CCN(C2=NC=C(F)C=N2)CC1)(=O)CC1=CC=C(OCC)C=C1

Computed Properties

• Exact Mass: 372.19615422g/mol
• Monoisotopic Mass: 372.19615422g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 443
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 67.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylacetamides

Additional information on 2-(4-ethoxyphenyl)-N-[[1-(5-fluoropyrimidin-2-yl)piperidin-4-yl]methyl]acetamide

2-(4-Ethoxyphenyl)-N-[[1-(5-Fluoropyrimidin-2-yl)Piperidin-4-yl]Methyl]Acetamide: A Comprehensive Overview

The compound with CAS No. 2034615-00-2, known as 2-(4-Ethoxyphenyl)-N-[[1-(5-fluoropyrimidin-2-yl)piperidin-4-yl]methyl]acetamide, is a highly specialized chemical entity that has garnered significant attention in the field of medicinal chemistry and drug discovery. This molecule is characterized by its unique structural features, which include a piperidine ring substituted with a 5-fluoropyrimidine moiety and an ethoxyphenyl group. These structural elements contribute to its potential biological activity, making it a promising candidate for various therapeutic applications.

Recent studies have highlighted the importance of heterocyclic compounds like this one in modulating cellular pathways and targeting specific enzymes or receptors. The piperidine ring, a six-membered saturated ring with one nitrogen atom, is a common structural motif in many bioactive molecules. In this compound, the piperidine is further substituted with a 5-fluoropyrimidine, which adds electron-withdrawing properties and enhances the molecule's ability to interact with biological targets. The ethoxyphenyl group attached to the acetamide moiety introduces additional hydrophobicity and aromaticity, which can influence the molecule's pharmacokinetic properties such as absorption, distribution, metabolism, and excretion (ADME).

One of the most intriguing aspects of this compound is its potential as a small-molecule inhibitor in therapeutic contexts. Researchers have explored its ability to inhibit key enzymes involved in disease pathways, such as kinases or proteases. For instance, studies have shown that similar compounds with pyrimidine cores can effectively inhibit cyclin-dependent kinases (CDKs), which are implicated in cancer progression. The presence of the fluorine atom at position 5 of the pyrimidine ring may further enhance the molecule's selectivity and potency by fine-tuning its interactions with target proteins.

In addition to its enzymatic targets, this compound has also been investigated for its potential role in modulating cellular signaling pathways. The acetamide group at the terminus of the molecule can act as a bioisostere for other functional groups, providing flexibility in drug design. This feature has led to its exploration as a lead compound in the development of novel therapeutics for conditions such as inflammation, neurodegenerative diseases, and cancer.

From a synthetic perspective, the construction of this compound involves a series of carefully designed reactions that ensure high yields and purity. The synthesis typically begins with the preparation of the 5-fluoropyrimidine derivative, followed by coupling reactions to introduce the piperidine ring and ethoxyphenyl group. Advanced techniques such as microwave-assisted synthesis or catalytic cross-coupling have been employed to optimize the reaction conditions and improve scalability.

Moreover, computational studies using molecular docking and dynamics simulations have provided valuable insights into the binding modes of this compound with its target proteins. These studies have revealed that the aromatic interactions between the pyrimidine ring and key residues on the protein surface play a critical role in stabilizing the binding complex. Additionally, hydrogen bonding interactions involving the amide group further enhance the molecule's affinity for its target.

In terms of pharmacokinetics, preliminary studies suggest that this compound exhibits favorable properties such as moderate solubility and permeability. However, further optimization may be required to improve its bioavailability and reduce potential toxicity. Researchers are currently exploring strategies such as prodrug design or formulation modifications to address these challenges.

Looking ahead, this compound represents a valuable lead for further exploration in drug discovery programs. Its unique combination of structural features and biological activity positions it as a strong candidate for advancing into preclinical studies. By leveraging cutting-edge research techniques and interdisciplinary collaboration, scientists can unlock its full potential and pave the way for innovative therapeutic solutions.